N-(5-(1,1-dioxidoisothiazolidin-2-yl)-2-methoxyphenyl)-3,4-dimethylbenzamide

• IUPAC Name: N-[5-(1,1-dioxo-1,2-thiazolidin-2-yl)-2-methoxyphenyl]-3,4-dimethylbenzamide
• InChI: InChI=1S/C19H22N2O4S/c1-13-5-6-15(11-14(13)2)19(22)20-17-12-16(7-8-18(17)25-3)21-9-4-10-26(21,23)24/h5-8,11-12H,4,9-10H2,1-3H3,(H,20,22)
• InChI Key: HDEOFMANGUGBOL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2=C(C=CC(=C2)N3CCCS3(=O)=O)OC)C
• Molecular Formula: C19H22N2O4S
• Molecular Weight: 374.5 g/mol
• CAS No.: 946216-46-2

Description

N-(5-(1,1-dioxidoisothiazolidin-2-yl)-2-methoxyphenyl)-3,4-dimethylbenzamide is a useful research compound. Its molecular formula is C19H22N2O4S and its molecular weight is 374.46. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Applications

A series of derivatives incorporating the thiazole ring were synthesized and assessed for their antimicrobial effectiveness. These compounds showed significant in vitro antibacterial activity against both Gram-positive and Gram-negative bacteria, as well as inhibitory action against several strains of fungi, suggesting potential therapeutic interventions for microbial diseases (Desai, Rajpara, & Joshi, 2013).

Antifungal and Antibacterial Efficacy

Derivatives were evaluated for their antifungal and antibacterial activities, indicating some compounds exhibited promising antimicrobial properties. This highlights their potential as prospective antimicrobials for further consideration in the treatment of microbial infections (Patel & Dhameliya, 2010).

Synthesis and Characterization for Biological Activities

New derivatives were synthesized and characterized, with some showing interesting cytotoxicity in cancer cell lines, pointing towards their utility in designing new anticancer agents. This underscores the versatility of such compounds in medicinal chemistry for developing novel therapeutic agents (Kumar et al., 2009).

Mechanism of Action

Target of Action

The primary target of this compound is Cyclin-dependent kinase 2 (CDK2) . CDK2 is a crucial regulator of the cell cycle and plays a significant role in cell proliferation and division.

Biochemical Pathways

The specific biochemical pathways affected by this compound are currently unknown . .

Result of Action

The molecular and cellular effects of this compound’s action are largely dependent on its interaction with CDK2. By potentially inhibiting CDK2, the compound could affect cell proliferation and division, leading to various cellular effects .